Cas no 67411-86-3 (5-hydroxymethylchrysene)

• Product Name: 5-hydroxymethylchrysene
• CAS No: 67411-86-3
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 965982
• PubChem ID: 49839
• Update Time: 2025-04-19

5-hydroxymethylchrysene Chemical and Physical Properties

Names and Identifiers

• 5-hydroxymethylchrysene
• chrysen-5-ylmethanol
• CHEMBL3230487
• SCHEMBL4630262
• BRN 2123396
• DTXSID80217770
• 67411-86-3
• 5-(Hydroxymethyl)chrysene
• 5-CHRYSENEMETHANOL
• CCRIS 2539

• Inchi： 1S/C19H14O/c20-12-15-11-14-6-2-3-7-16(14)18-10-9-13-5-1-4-8-17(13)19(15)18/h1-11,20H,12H2
• InChI Key： IBPJJMOCMKEXHI-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=CC2=C2C=CC3C=CC=CC=3C2=1

Computed Properties

• Exact Mass: 258.104465
• Monoisotopic Mass: 258.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.8

Experimental Properties

• Density: 1.256
• Boiling Point: 514.1°C at 760 mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.779